Cas no 1351613-88-1 (3-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde)

• Product Name: 3-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde
• CAS No: 1351613-88-1
• MF: C₇H₄ClN₃O
• MW: 181.579159736633
• MDL: MFCD22587539
• CID: 4586570
• PubChem ID: 71300252
• Update Time: 2025-06-07

3-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde

• MDL： MFCD22587539
• Inchi： 1S/C7H4ClN3O/c8-6-5-1-4(3-12)2-9-7(5)11-10-6/h1-3H,(H,9,10,11)
• InChI Key： JVYVXXHBRGOOQM-UHFFFAOYSA-N
• SMILES： C12NN=C(Cl)C1=CC(C=O)=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 3-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde

Introduction to 3-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde (CAS No. 1351613-88-1)

3-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1351613-88-1, belongs to the pyrazolopyridine class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of a chloro substituent and an aldehyde functional group in its structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The pyrazolo[3,4-b]pyridine scaffold is a fused heterocycle consisting of a pyrazole ring linked to a pyridine ring, providing a unique combination of electronic and steric properties that can be exploited for drug design. The 5-carbaldehyde moiety introduces a reactive aldehyde group, which is commonly used in forming Schiff bases, heterocyclic compounds, and other functional derivatives. These features make 3-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde a promising candidate for further exploration in medicinal chemistry.

Recent research has highlighted the importance of pyrazolopyridine derivatives in the development of novel therapeutic agents. Studies have demonstrated that these compounds exhibit various biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The chloro substituent in the molecule can influence the electronic distribution and reactivity of the ring system, potentially modulating its biological effects. The aldehyde group further extends the compound's utility as a synthetic precursor for more complex structures.

In the context of drug discovery, 3-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde has been investigated for its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By targeting specific kinases, pyrazolopyridine derivatives can disrupt abnormal signaling processes and restore normal cellular function. Preliminary studies have shown that compounds with similar scaffolds exhibit inhibitory activity against various kinases, suggesting that 3-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde may also possess such properties.

The synthesis of 3-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the chloro group typically involves halogenation reactions, while the formation of the aldehyde group can be achieved through oxidation or formylation processes. These synthetic strategies not only provide insights into the compound's structural features but also offer insights into potential modifications that can enhance its biological activity.

Advances in computational chemistry have further accelerated the exploration of 3-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde's potential applications. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the molecular level. These studies help in understanding the binding mechanisms and optimizing drug-like properties such as solubility, permeability, and metabolic stability. By integrating experimental data with computational predictions, researchers can design more effective derivatives with improved pharmacological profiles.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors for therapeutic purposes. Pyrazolopyridine derivatives, including 3-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde, represent a significant class of compounds that have been explored for their potential to modulate kinase activity. Kinase inhibitors are among the most successful drugs developed in recent years, with applications ranging from cancer treatment to chronic inflammatory diseases. The ability to design molecules that selectively target specific kinases without affecting others remains a key challenge in drug development.

Future research directions for 3-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde may include exploring its role in modulating other biological pathways or developing it as a lead compound for novel drug candidates. The compound's unique structural features offer opportunities for designing analogs with enhanced potency and selectivity. Additionally, investigating its interactions with other biological targets beyond kinases could uncover new therapeutic applications.

In conclusion,3-Chloro-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde (CAS No. 1351613-88-1) is a structurally interesting compound with significant potential in pharmaceutical research. Its versatile scaffold and reactive functional groups make it a valuable intermediate for synthesizing more complex molecules with diverse biological activities. As research continues to uncover new applications for this compound,pyrazolopyridine derivatives are likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.